Cas no 1807427-38-8 (Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate
• CAS No: 1807427-38-8
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 4958729
• Update Time: 2025-05-19

Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate

• Inchi： 1S/C15H15NO4/c1-2-20-15(19)13-7-3-5-11(6-4-10-16)12(13)8-9-14(17)18/h3,5,7-9H,2,4,6H2,1H3,(H,17,18)/b9-8+
• InChI Key： KLCVRUDSTQMTGL-CMDGGOBGSA-N
• SMILES： O(CC)C(C1=CC=CC(CCC#N)=C1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 421
• XLogP3: 2
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate

Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate (CAS No. 1807427-38-8): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate (CAS No. 1807427-38-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its intricate molecular framework, which includes a benzoate moiety, a cyanoethyl group, and a carboxyvinyl substituent. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable candidate for further research and development.

The structure of Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate is particularly noteworthy. The compound features a benzene ring as the core scaffold, with an ethyl ester group attached to the carboxylic acid moiety. The presence of the cyanoethyl group introduces additional electronic and steric effects, while the carboxyvinyl substituent adds conjugation and reactivity. These structural features collectively contribute to the compound's stability and reactivity in various chemical environments.

In terms of physical properties, Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate is typically a solid at room temperature with a melting point ranging from 100°C to 110°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but exhibits limited solubility in water. The compound's solubility profile makes it suitable for use in solution-based reactions and processes.

The chemical reactivity of Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate is another key aspect that has been extensively studied. The presence of the carboxylic acid moiety allows for various acid-base reactions, esterification, and amidation processes. The cyano group can undergo nucleophilic addition reactions, leading to the formation of new functional groups such as amides and imines. Additionally, the conjugated double bond in the carboxyvinyl substituent can participate in Diels-Alder reactions and other cycloaddition processes.

Recent research has highlighted several potential applications of Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate. In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of novel drugs with anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammation pathways. Furthermore, the compound's ability to undergo selective functionalization makes it an attractive starting material for the development of targeted drug delivery systems.

In materials science, Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate has been explored for its potential use in polymer synthesis. The presence of multiple reactive functional groups allows for the formation of complex polymer architectures with tailored properties. For example, researchers have synthesized copolymers containing this compound that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices.

The synthesis of Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate has been optimized through various methods to improve yield and purity. One common approach involves the reaction of ethyl 3-bromobenzoate with acrylonitrile followed by subsequent transformations to introduce the carboxyvinyl group. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic routes, reducing waste generation and improving overall sustainability.

In conclusion, Ethyl 2-(2-carboxyvinyl)-3-(2-cyanoethyl)benzoate (CAS No. 1807427-38-8) is a versatile organic compound with a rich structural profile and diverse applications. Its unique combination of functional groups offers opportunities for further exploration in pharmaceuticals, materials science, and chemical synthesis. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to scientific progress and technological innovation.